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Abstract

This whitepaper provides a comprehensive technical overview of the physicochemical

properties, synthesis, and potential biological context of Thiophene-2-amidoxime. Intended for

researchers, medicinal chemists, and drug development professionals, this document

consolidates available data on the compound's identity, structure, solubility, and spectroscopic

characteristics. Detailed general methodologies for its synthesis and characterization are

presented, alongside a discussion of the broader biological activities associated with the

thiophene class of compounds. All quantitative data is summarized in structured tables, and

key processes are visualized using logical diagrams to facilitate understanding.

Introduction
Thiophene-2-amidoxime is a heterocyclic organic compound featuring a thiophene ring

functionalized with an amidoxime group. The thiophene nucleus is a privileged scaffold in

medicinal chemistry, present in numerous pharmacologically active agents.[1][2] Amidoximes

are versatile functional groups known for their ability to act as nitric oxide donors, bioisosteres

of carboxylic acids, and precursors for various heterocyclic systems. As a synthetic

intermediate, Thiophene-2-amidoxime holds potential for the development of novel

therapeutic agents, leveraging the combined chemical and biological attributes of both its core

moieties.[3][4] This guide aims to provide a detailed summary of its fundamental

physicochemical properties.
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Physicochemical Properties
The fundamental properties of Thiophene-2-amidoxime are crucial for its application in

synthesis and drug design.

Compound Identity and Structure
The structural and identity details for Thiophene-2-amidoxime are compiled from various

chemical suppliers and databases. It is noteworthy that two CAS numbers have been

associated with this compound in different databases.

Identifier Value Citation

IUPAC Name
N'-hydroxy-2-

thiophenecarboximidamide
[3][5]

CAS Number 53370-51-7, 108443-93-2 [3][4][5][6]

Molecular Formula C₅H₆N₂OS [3][5][6]

Molecular Weight 142.18 g/mol [3][5][6]

Canonical SMILES N/C(=N\O)C1=CC=CS1 [5]

InChI
1S/C5H6N2OS/c6-5(7-8)4-2-1-

3-9-4/h1-3,8H,(H2,6,7)
[3][5]

InChI Key
NKMNPRXPUZINOM-

UHFFFAOYSA-N
[3][5][6]

Quantitative and Qualitative Data
The following table summarizes the key physicochemical properties of Thiophene-2-
amidoxime. The data reflects typical values found in commercial product specifications and

may vary slightly between batches and suppliers.
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Property Value Citation

Physical State Solid, Crystalline Solid [3][5]

Melting Point 90-96 °C [5]

Solubility

    DMF 20 mg/mL [3]

    DMSO
15 mg/mL; 100 mg/mL (with

sonication)
[3][4]

    Ethanol 10 mg/mL [3]

    PBS (pH 7.2) 1 mg/mL [3]

UV Absorption (λmax) 243, 279 nm [3]

Purity 95-97% [3][5]

Experimental Methodologies
This section outlines the general experimental protocols for the synthesis and characterization

of Thiophene-2-amidoxime.

Synthesis of Thiophene-2-amidoxime (General Protocol)
Amidoximes are commonly synthesized from the corresponding nitrile. The general procedure

involves the reaction of thiophene-2-carbonitrile with hydroxylamine hydrochloride in the

presence of a base.

Materials:

Thiophene-2-carbonitrile

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium carbonate (Na₂CO₃) or other suitable base

Ethanol/water solvent mixture
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Procedure:

Thiophene-2-carbonitrile is dissolved in an aqueous ethanol solution.

A slight molar excess of sodium carbonate is added to the solution, followed by a slight molar

excess of hydroxylamine hydrochloride.

The reaction mixture is heated to reflux and stirred for several hours, with reaction progress

monitored by Thin Layer Chromatography (TLC).

Upon completion, the mixture is cooled to room temperature. The solvent is typically

removed under reduced pressure.

The crude product is purified, commonly through recrystallization from a suitable solvent

(e.g., ethanol/water or ethyl acetate/hexanes), to yield pure Thiophene-2-amidoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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